![molecular formula C11H13BrFNO B2361980 N-[(2-bromophenyl)methyl]-4-fluorooxolan-3-amine CAS No. 2201777-20-8](/img/structure/B2361980.png)
N-[(2-bromophenyl)methyl]-4-fluorooxolan-3-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-[(2-bromophenyl)methyl]-4-fluorooxolan-3-amine, also known as JNJ-42153605, is a novel compound that has been developed for scientific research purposes. It belongs to the class of compounds known as selective serotonin reuptake inhibitors (SSRIs).
Scientific Research Applications
Polymer Synthesis and Modification
N-[(2-bromophenyl)methyl]-4-fluorooxolan-3-amine: can be utilized in the synthesis of novel copolymers. For instance, it can react with methacryloyl chloride to create N-(4-bromophenyl)-2-methacrylamide , which can then be copolymerized with glycidyl methacrylate (GMA) to produce copolymers with potential applications in drug delivery systems due to their biocompatibility and thermal properties .
Biological Activity Enhancement
The compound’s structure is reminiscent of indole derivatives, which are known for their wide range of biological activities. By incorporating the N-[(2-bromophenyl)methyl] group into indole-based compounds, researchers can potentially enhance the biological activity of these molecules, leading to the development of new pharmaceuticals with improved efficacy .
Catalysis
In the field of catalysis, N-[(2-bromophenyl)methyl]-4-fluorooxolan-3-amine could be explored as a ligand or a catalyst modifier. Its unique structure might influence the reactivity and selectivity of catalysts in the polymerization of cyclic olefins, thereby creating materials with specific properties .
properties
IUPAC Name |
N-[(2-bromophenyl)methyl]-4-fluorooxolan-3-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13BrFNO/c12-9-4-2-1-3-8(9)5-14-11-7-15-6-10(11)13/h1-4,10-11,14H,5-7H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OKADZWJLTLQHIN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(CO1)F)NCC2=CC=CC=C2Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13BrFNO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.13 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.